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Compound of Interest

Compound Name: Yttrium-89

Cat. No.: B1243484 Get Quote

It is crucial to distinguish between the stable isotope Yttrium-89 and its radioactive counterpart,

Yttrium-90. This guide focuses exclusively on the proper disposal procedures for non-

radioactive Yttrium-89. Yttrium-89 is a stable element and does not require the specialized

handling and disposal protocols mandated for radioactive materials. However, as with any

chemical substance in a laboratory setting, adherence to safety and proper disposal guidelines

is essential to ensure a safe working environment and environmental protection.

Yttrium metal, particularly in powder or dust form, can be flammable.[1][2] Therefore, proper

handling and disposal procedures should aim to mitigate this risk. The following procedures

provide a step-by-step guide for the safe disposal of Yttrium-89 waste generated in a

laboratory.

Key Properties of Yttrium-89 for Disposal
Considerations
A summary of the key physical and chemical properties of Yttrium that are relevant to its

handling and disposal is provided in the table below.
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Property Value Citation

Appearance Dark-gray to black solid [2]

Melting Point 1,522 °C (2,772 °F) [3]

Boiling Point 3,338 °C (6,040 °F) [3]

Stability

Stable under recommended

storage conditions. Air and

moisture sensitive.

[1][4]

Incompatibilities

Strong acids, strong bases,

oxidizing agents, halogens,

water/moisture, air.

[1][2][4]

Hazardous Decomposition

Products

Yttrium oxides, yttrium

hydroxides, hydrogen gas

(may react with water under

fire conditions).

[1]

Step-by-Step Disposal Protocol for Yttrium-89 Waste
This protocol outlines the essential steps for the safe disposal of non-radioactive Yttrium-89
waste in a laboratory setting.

1. Waste Identification and Segregation:

Identify all waste streams containing Yttrium-89.

Segregate Yttrium-89 waste from other laboratory waste streams, especially from

incompatible materials such as strong acids, bases, and oxidizing agents.[1][2]

Do not mix Yttrium-89 waste with radioactive waste.

2. Containerization:

Use a dedicated, clearly labeled, and sealed container for Yttrium-89 waste.
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The container should be made of a material compatible with the chemical form of the yttrium

waste. For solid yttrium metal or compounds, a tightly-closed container is recommended.[1]

Label the container with "Yttrium-89 Waste" and include any other chemical components

present in the waste.

3. Waste Accumulation and Storage:

Store the waste container in a cool, dry, and well-ventilated area.[1]

Keep the container away from sources of ignition, heat, sparks, and open flames, especially

if the waste is in powder form.[1][4]

Ensure the storage area is separate from incompatible chemicals.

4. Disposal Pathway:

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance

on the disposal of Yttrium-89 waste. Disposal regulations can vary by institution and locality.

Typically, non-radioactive chemical waste is collected by a licensed hazardous waste

disposal contractor.

Provide the EHS office or the waste contractor with a complete description of the waste,

including its composition and quantity.

5. Documentation:

Maintain a log of the Yttrium-89 waste generated, including the date, quantity, and chemical

form.

Keep copies of all waste disposal records and manifests provided by the disposal contractor.

Experimental Workflow for Yttrium-89 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Yttrium-89 waste in a laboratory.
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Yttrium-89 Waste Disposal Workflow
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Yttrium-89 Waste Disposal Workflow Diagram
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This guide provides a foundational understanding of the proper disposal procedures for non-

radioactive Yttrium-89. It is imperative for all laboratory personnel to be trained on these

procedures and to consult their institution's specific safety and disposal protocols. By following

these guidelines, researchers, scientists, and drug development professionals can ensure the

safe and environmentally responsible management of Yttrium-89 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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